Cas no 2171730-57-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid
• CAS No: 2171730-57-5
• MF: C₂₅H₂₂FN₃O₅
• MW: 463.457689762115
• CID: 6415175
• PubChem ID: 165543581
• Update Time: 2025-10-29

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(6-fluoropyridin-3-yl)carbamoyl]butanoic acid
• 2171730-57-5
• EN300-1479730

• Inchi： 1S/C25H22FN3O5/c26-22-11-9-15(13-27-22)28-24(32)21(10-12-23(30)31)29-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,11,13,20-21H,10,12,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FRGZRSJGRGUEFI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 463.15434897g/mol
• Monoisotopic Mass: 463.15434897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic Acid: A Comprehensive Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid, commonly referred to by its CAS number CAS No 2171730-57-5, is a complex organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising bioactivity. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The compound's structure is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in peptide modification or as an intermediate in the synthesis of more complex molecules. Additionally, the 6-fluoropyridin-3-yl moiety introduces electronic diversity, potentially enhancing the compound's interactions with biological targets.

Recent research has focused on the synthesis and characterization of CAS No 2171730-57-5. Scientists have developed novel synthetic strategies to improve the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry outlined a multi-step synthesis involving fluorination and coupling reactions. These advancements have made it easier to produce this compound on a larger scale, paving the way for further experimental studies.

The bioactivity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(6-fluoropyridin-3-yl)carbamoylbutanoic acid has been explored in several in vitro assays. Early findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes, making it a potential candidate for drug development. Researchers are particularly interested in its ability to modulate signaling pathways involved in inflammatory diseases and cancer.

In terms of applications, this compound holds promise as a tool molecule for studying protein-protein interactions. Its structure allows for selective binding to certain targets, which could be exploited in the design of new therapeutic agents. Furthermore, its compatibility with common analytical techniques, such as mass spectrometry and NMR spectroscopy, makes it an ideal candidate for structural elucidation studies.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the mechanisms of action of CAS No 2171730-57-5. Advances in computational chemistry are also anticipated to play a crucial role in predicting its binding affinities and pharmacokinetic properties. These developments will undoubtedly enhance our understanding of this compound and its potential applications.

In conclusion, 4-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-(6-fluoropyridin-3-carbamoyl)butanoic acid represents a fascinating area of research with diverse applications across multiple disciplines. As research progresses, it is likely that this compound will continue to contribute significantly to the advancement of chemical science and medicine.